Cas no 16977-17-6 (5H-Azepino[1,2-a]benzimidazole)

• Product Name: 5H-Azepino[1,2-a]benzimidazole
• CAS No: 16977-17-6
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 122019
• PubChem ID: 45078573
• Update Time: 2025-04-18

5H-Azepino[1,2-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5H-Azepino[1,2-a]benzimidazole
• 5H-Azepino[1,2-a]benzimidazole(8CI)
• 5H-Benzo[4,5]imidazo[1,2-a]azepine
• DTXSID90663562
• azepino[2,1-b]benzimidazole
• 16977-17-6

• Inchi： 1S/C12H10N2/c1-2-8-12-13-10-6-3-4-7-11(10)14(12)9-5-1/h1-9,13H
• InChI Key： DNSKIVPTNVTNHG-UHFFFAOYSA-N
• SMILES： N12C=CC=CC=C1NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 182.0845
• Monoisotopic Mass: 182.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 20.2